Cas no 774186-81-1 (2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione
• CAS No: 774186-81-1
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• CID: 6410921
• PubChem ID: 1262858
• Update Time: 2025-06-18

2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione
• 1,3-Dioxoisoindolin-2-yl 3,4-dimethylbenzoate
• SR-01000286995-1
• EN300-6514287
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4-dimethylbenzoate
• CS-0281452
• AKOS003335201
• SR-01000286995
• 774186-81-1
• (1,3-dioxoisoindol-2-yl) 3,4-dimethylbenzoate
• Benzoic acid, 3,4-dimethyl-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester

• Inchi： 1S/C17H13NO4/c1-10-7-8-12(9-11(10)2)17(21)22-18-15(19)13-5-3-4-6-14(13)16(18)20/h3-9H,1-2H3
• InChI Key： UEBBBWJLXQKDMZ-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)C2=C(C1=O)C=CC=C2)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 295.08445790g/mol
• Monoisotopic Mass: 295.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 482.5±55.0 °C(Predicted)

Additional information on 2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione

2-{[(3,4-Dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione: A Comprehensive Overview

2-{[(3,4-Dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione (CAS No. 774186-81-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a phthalimide derivative, belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements related to this compound.

Structural Characteristics

The molecular structure of 2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione is characterized by a phthalimide core with a substituted benzoyloxy group. The phthalimide moiety is a six-membered ring with two nitrogen atoms and an imide group, which confers unique chemical properties to the molecule. The benzoyloxy group, specifically the 3,4-dimethylphenyl substituent, adds complexity and influences the compound's reactivity and biological activity. The presence of these functional groups makes this compound an interesting target for various chemical transformations and biological studies.

Synthesis Methods

The synthesis of 2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of phthalic anhydride with 3,4-dimethylbenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This reaction typically proceeds via an acylation mechanism, resulting in the formation of the desired product. Another approach involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve yields. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using catalytic systems that minimize waste and energy consumption.

Biological Properties

The biological properties of 2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione have been extensively studied due to its potential therapeutic applications. Research has shown that this compound exhibits significant antioxidant and anti-inflammatory activities. The antioxidant properties are attributed to its ability to scavenge free radicals and protect cells from oxidative stress. Additionally, studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the context of cancer research, 2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione has shown promise as a potential anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. Furthermore, this compound has been found to exhibit selective toxicity towards cancer cells while sparing normal cells, making it an attractive candidate for further development.

Clinical Applications and Future Directions

The potential clinical applications of 2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione are currently being explored in various preclinical and early-stage clinical trials. Initial results from these studies have been promising, suggesting that this compound could be effective in treating conditions characterized by oxidative stress and inflammation. For example, it has shown potential in managing neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease by protecting neurons from oxidative damage.

In the realm of cancer therapy, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and efficacy. Strategies such as prodrug design and nanoparticle delivery systems are being investigated to overcome limitations associated with poor solubility and rapid metabolism. These efforts aim to translate the promising preclinical findings into effective treatments for patients.

Conclusion

2-{[(3,4-dimethylphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione (CAS No. 774186-81-1) is a multifaceted compound with a rich array of biological activities. Its unique structural features make it an attractive target for medicinal chemistry research. The growing body of evidence supporting its antioxidant, anti-inflammatory, and anticancer properties highlights its potential as a therapeutic agent. As research continues to advance our understanding of this molecule's mechanisms of action and clinical applications, it is likely that new opportunities will emerge for its use in treating various diseases.